Cas no 2171784-96-4 (4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one
• CAS No: 2171784-96-4
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 6148294
• PubChem ID: 165735382
• Update Time: 2025-07-01

4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one
• 2171784-96-4
• EN300-1645789

• Inchi： 1S/C7H14N2O3/c1-5(3-11-2)9-7(10)6(8)4-12-9/h5-6H,3-4,8H2,1-2H3
• InChI Key： CTGVRZBIRICFEE-UHFFFAOYSA-N
• SMILES： O1CC(C(N1C(C)COC)=O)N

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.8Ų

Additional information on 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one

Introduction to 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one (CAS No. 2171784-96-4)

4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2171784-96-4, belongs to the oxazolidinone class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of both amino and hydroxymethyl functional groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one consists of a five-membered ring containing an oxygen atom, with substituents that contribute to its unique chemical reactivity and biological interactions. The amino group at the 3-position and the 1-methoxypropyl group at the 2-position are key features that influence its pharmacokinetic and pharmacodynamic properties. This structural configuration allows for diverse modifications, making it an attractive scaffold for synthesizing novel therapeutic agents.

In recent years, there has been a growing interest in oxazolidinone derivatives due to their potential applications in treating various diseases, including infections, inflammation, and cancer. The 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one molecule has been studied for its antimicrobial properties, particularly against Gram-positive bacteria. Preliminary studies suggest that this compound exhibits inhibitory activity by interfering with bacterial cell wall synthesis and protein synthesis mechanisms. This makes it a valuable candidate for developing new antibiotics to combat antibiotic-resistant strains.

Moreover, the hydroxymethyl group in the structure of 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one provides a site for further functionalization, enabling the attachment of other pharmacophores to enhance its biological activity. Researchers have explored derivatives of this compound that exhibit enhanced efficacy in preclinical models. For instance, modifications at the 5-position of the oxazolidinone ring have led to compounds with improved solubility and bioavailability, which are crucial factors for drug formulation.

The synthesis of 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the condensation of a suitable β-keto ester with an amine derivative under acidic or basic catalysis. Subsequent functional group transformations, such as methylation and hydroxylation, are performed to introduce the desired substituents. Advanced synthetic techniques like transition metal-catalyzed cross-coupling reactions have also been employed to achieve more complex structural modifications.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one derivatives. Molecular docking studies have been conducted to predict binding interactions between this compound and target enzymes or receptors involved in disease pathways. These virtual screening approaches have helped identify lead compounds that can be further refined through experimental synthesis and biological testing. Such integrative computational-experimental strategies are becoming increasingly prevalent in modern drug discovery pipelines.

The pharmacological profile of 4-amino-2-(1-methoxypropan-2-yl)-1,2-oxazolidin-3-one has been evaluated in various in vitro and in vivo models. In cell-based assays, this compound has demonstrated potential anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, animal studies have shown promising results regarding its ability to reduce inflammation-induced tissue damage without significant side effects. These findings support its further development as a therapeutic agent for inflammatory disorders.

Another area of interest is the application of 4-amino-2-(1-methoxypropan-2-y l)-1,2 oxazolidin -3 -one in cancer research. Preliminary data suggest that this molecule can induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. The unique structural features of this compound allow it to interact with both intracellular targets and extracellular matrices, making it a multifaceted tool for cancer therapy. Further investigation is warranted to explore its potential as an anticancer drug or as part of combination therapy regimens.

The industrial significance of 4-amino - 21 71784 -96 - 4 lies in its role as a key intermediate in synthesizing more complex pharmaceuticals. Its versatility as a building block enables the production of a wide range of derivatives with tailored biological activities. Pharmaceutical companies are increasingly investing in optimizing synthetic routes to produce this compound on an industrial scale while maintaining high quality standards. This underscores its importance not only as a research chemical but also as a potential commercial product.

In conclusion, 2171784 -96 - 4 represents a fascinating compound with diverse applications in pharmaceutical research and drug development . Its unique structural features , coupled with promising biological activities , make it an attractive candidate for further exploration . As our understanding of molecular interactions continues to evolve , so too will our ability to harness the therapeutic potential of such compounds . Future studies should focus on elucidating detailed mechanisms of action , optimizing synthetic methodologies , and conducting rigorous clinical trials to bring this promising molecule closer to clinical application .